3-Bromo-4-mercaptophenol
Cat. No. B8480802
M. Wt: 205.07 g/mol
InChI Key: RXTMRIJDNUCPBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([OH:11])[cH:5][cH:6][c:7]1[S:8][C:9]#[N:10].[CH3:12][C:13](=[O:14])[OH:15].[CH3:16][CH2:17][OH:18]>>[Br:1][c:2]1[cH:3][c:4]([OH:11])[cH:5][cH:6][c:7]1[SH:8]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#CSc1ccc(O)cc1Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Oc1ccc(S)c(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
